Cas no 2306247-92-5 ((2S)-2-ethynylpiperidine;hydrochloride)

• Product Name: (2S)-2-ethynylpiperidine;hydrochloride
• CAS No: 2306247-92-5
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 4770560
• Update Time: 2026-02-26

(2S)-2-ethynylpiperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Ethynylpiperidine hydrochloride
• CID 155904424
• (2S)-2-ethynylpiperidine hydrochloride
• (2S)-2-ethynylpiperidine;hydrochloride

• Inchi： 1S/C7H11N.ClH/c1-2-7-5-3-4-6-8-7;/h1,7-8H,3-6H2;1H/t7-;/m1./s1
• InChI Key： FDCAQXBRAYRERS-OGFXRTJISA-N
• SMILES： Cl.N1CCCC[C@H]1C#C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 109
• Topological Polar Surface Area: 12

Additional information on (2S)-2-ethynylpiperidine;hydrochloride

Introduction to (2S)-2-Ethynylpiperidine Hydrochloride (CAS No. 2306247-92-5)

Compound (2S)-2-ethynylpiperidine hydrochloride, identified by its CAS number 2306247-92-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and applications in drug development. The presence of an ethynyl group at the 2-position and the hydrochloride salt form enhances its pharmacological properties, making it a compound of considerable interest in medicinal chemistry.

The structure of (2S)-2-ethynylpiperidine hydrochloride features a piperidine ring substituted with a terminal alkyne group. This structural feature contributes to its unique chemical reactivity and potential biological interactions. The stereochemistry at the 2-position, specifically the (S) configuration, is crucial as it influences the compound's binding affinity and efficacy in biological systems. This specificity is often exploited in drug design to achieve higher selectivity and reduced side effects.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacophores in various therapeutic areas. Research has demonstrated that modifications at different positions of the piperidine ring can significantly alter the biological activity of these compounds. Specifically, the ethynyl group in (2S)-2-ethynylpiperidine hydrochloride has been shown to enhance binding interactions with certain biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of (2S)-2-ethynylpiperidine hydrochloride is its role in the development of novel therapeutic agents. Studies have highlighted its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The compound's ability to serve as a building block for larger drug molecules underscores its importance in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (2S)-2-ethynylpiperidine hydrochloride. These improvements have not only reduced costs but also enhanced the purity and yield of the compound, making it more accessible for research and development purposes. Such advancements are crucial for accelerating the discovery and development of new drugs.

The pharmacological profile of (2S)-2-ethynylpiperidine hydrochloride has been extensively studied in various preclinical models. Research has shown that this compound exhibits promising activity against several targets relevant to human health. Its interaction with specific enzymes and receptors has been explored, providing insights into its potential therapeutic applications. These findings have laid the groundwork for further investigation into its clinical efficacy.

In conclusion, (2S)-2-ethynylpiperidine hydrochloride (CAS No. 2306247-92-5) is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features, coupled with its potential biological activities, make it a valuable asset in drug development. Ongoing research continues to uncover new applications and refine synthetic methods, ensuring that this compound remains at the forefront of medicinal chemistry innovation.